Cas no 2227682-92-8 (4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-ethoxyphenol)

• Product Name: 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-ethoxyphenol
• CAS No: 2227682-92-8
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6359091
• PubChem ID: 165694521
• Update Time: 2025-08-01

4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-ethoxyphenol
• 2227682-92-8
• 4-[(1R)-2-amino-1-hydroxyethyl]-2-bromo-6-ethoxyphenol
• EN300-1920273

• Inchi： 1S/C10H14BrNO3/c1-2-15-9-4-6(8(13)5-12)3-7(11)10(9)14/h3-4,8,13-14H,2,5,12H2,1H3/t8-/m0/s1
• InChI Key： KKCQNKMLHYNFEU-QMMMGPOBSA-N
• SMILES： BrC1C(=C(C=C(C=1)[C@H](CN)O)OCC)O

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.7Ų

Additional information on 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-ethoxyphenol

Introduction to 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-ethoxyphenol (CAS No. 2227682-92-8)

4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-ethoxyphenol (CAS No. 2227682-92-8) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo-substituted phenol ring and an amino-hydroxyethyl group, which contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-ethoxyphenol is particularly noteworthy for its chirality, which is indicated by the (1R) designation. Chirality plays a crucial role in the biological activity and pharmacological properties of many compounds, as enantiomers can exhibit different interactions with biological targets. This aspect of the compound's structure has been a focal point in recent studies aimed at understanding its mechanism of action and optimizing its therapeutic potential.

In terms of its physical and chemical properties, 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-ethoxyphenol is a white crystalline solid with a molecular weight of 335.05 g/mol. It is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for various experimental protocols in both academic and industrial settings. The compound's stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in laboratory applications.

The biological activity of 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-ethoxyphenol has been the subject of numerous research investigations. One of the most promising areas of study is its potential as an anti-inflammatory agent. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-ethoxyphenol could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-ethoxyphenol has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound possesses potent antioxidant activity, which may contribute to its protective effects against oxidative damage. The mechanism behind this activity is thought to involve the scavenging of free radicals and the modulation of antioxidant enzymes.

The therapeutic potential of 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-ethoxyphenol extends beyond inflammation and oxidative stress. Research has also explored its effects on cellular signaling pathways, particularly those involved in cell proliferation and apoptosis. Preliminary data suggest that this compound may have antiproliferative properties, making it a potential candidate for cancer therapy. Further studies are needed to elucidate the specific mechanisms by which 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-ethoxyphenol exerts these effects.

Clinical trials are an essential step in translating preclinical findings into practical applications. While no large-scale clinical trials have been conducted yet, several preclinical studies have provided promising results that warrant further investigation. These studies have focused on evaluating the safety and efficacy of 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-ethoxyphenol in various disease models, including inflammatory disorders and cancer. The results from these studies have been encouraging, highlighting the compound's potential as a novel therapeutic agent.

In conclusion, 4-(1R)-2-amino-1-hydroxyethyl-2-bromo-6-ethoxyphenol (CAS No. 2227682-92-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further development. Ongoing research efforts aim to fully characterize the mechanisms underlying its therapeutic effects and to optimize its use in clinical settings. As new findings continue to emerge, the future prospects for this compound appear increasingly bright.